Cas no 10297-73-1 (4'-(Methylsulfonyl)acetophenone)

• Product Name: 4'-(Methylsulfonyl)acetophenone
• CAS No: 10297-73-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD00025072
• CID: 48506
• PubChem ID: 82529
• Update Time: 2025-11-06

4'-(Methylsulfonyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-(Methylsulfonyl)acetophenone
• 4-Methylsulphonylacetophenone
• 1-(4-(methylsufonyl)phenyl)ethanone
• 1-(4-(METHYLSULFONYL)PHENYL)ETHANONE
• 1-[4-(Methylsulfonyl)phenyl]-1-ethanone
• 4-(Methylsulfonyl)acetophenone
• 1-(4-methylsulfonylphenyl)ethanone
• 1-[4-(Methylsulfonyl)phenyl]ethan-1-one
• NSC 403928
• 4-(Methyl Sulfonyl)
• 4'-Mesylacetophenone
• 4-Methylsulphonylace
• Etoricoxib impurity C
• P-METHYLSULFONYLACETOPHENONE
• 4-METHYLSULFONYLACETOPHENONE
• Etoricoxib Related CoMpound A
• 4-METHANESULFONYLACETOPHENONE
• 4-ACETOPHENONE METHYL SULFONE
• 4-MetylSulphonileAcetophenone
• 4-acetylphenyl methyl sulphone
• 4-(methylsulphonyl)acetophenone
• 1-(4-Methanesulfonyl-phenyl)-ethanone
• 1-[4-(Methylsulfonyl)phenyl]ethanone
• 1-(4-methanesulfonylphenyl)ethan-1-one
• Ethanone, 1-[4-(methylsulfonyl)phenyl]-
• 1-(
• MFCD00025072
• 10297-73-1
• 9W-0290
• 4(methylsulfonyl)acetophenone
• 4'-(Methylsulfonyl)acetophenone, 97%
• CS-D1688
• 9D65F147ZN
• UNII-9D65F147ZN
• AB01457
• 4`-(Methylsulfonyl)acetophenone
• Z57046982
• DTXSID70145593
• EN300-11476
• Ethanone, 1-(4-methylsulfonylphenyl)-
• 1-[4-(Methylsulfonyl)phenyl]ethanone #
• NSC-403928
• P-ACETYLPHENYL METHYL SULFONE
• 4 inverted exclamation mark -(Methylsulfonyl)acetophenone
• 1-(4-(Methylsulphonyl)phenyl)ethan-1-one
• 4'-methylsulfonylacetophenone
• AKOS001081732
• CHEMBL41043
• SCHEMBL28229
• SY012991
• NS00023198
• AC-6694
• NSC403928
• AM20061182
• 1-(4-(METHYLSULFONYL)PHENYL)-ETHANONE
• J-802121
• (4-methanesulphonylphenyl)-ethanone
• FT-0616803
• W-108861
• EINECS 233-672-0
• HY-34392
• 4-methylsulfonyl acetophenone
• M1678
• Q27272383
• DB-040399
• STL166134
• 4\\'-(Methylsulfonyl)acetophenone
• 4-(Methyl Sulfonyl) Acetophenone

• MDL： MFCD00025072
• Inchi： 1S/C9H10O3S/c1-7(10)8-3-5-9(6-4-8)13(2,11)12/h3-6H,1-2H3
• InChI Key： KAVZYDHKJNABPC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3339 (rough estimate)
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 242℃
• Refractive Index: 1.5250 (estimate)
• PSA: 59.59000
• LogP: 2.37350

4'-(Methylsulfonyl)acetophenone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4'-(Methylsulfonyl)acetophenone

4'-(Methylsulfonyl)acetophenone: A Comprehensive Overview

4'-(Methylsulfonyl)acetophenone, also known by its CAS number 10297-73-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for further functionalization in diverse research areas.

The structure of 4'-(Methylsulfonyl)acetophenone consists of a phenyl ring substituted with an acetophenone group at the para position, which is further modified by a methylsulfonyl group. This substitution pattern imparts the molecule with interesting electronic and steric properties, making it a valuable building block in organic synthesis. The methylsulfonyl group, in particular, contributes to the compound's reactivity and stability under various reaction conditions.

Recent studies have explored the use of 4'-(Methylsulfonyl)acetophenone as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound as a precursor for developing novel antibiotics and anti-inflammatory agents. The methylsulfonyl group has been shown to enhance the bioavailability and pharmacokinetic profiles of derived compounds, making it a promising candidate for drug development.

In the field of agrochemistry, 4'-(Methylsulfonyl)acetophenone has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism has been highlighted in recent publications, suggesting its role in sustainable agricultural practices.

The synthesis of 4'-(Methylsulfonyl)acetophenone typically involves multi-step reactions, including Friedel-Crafts acylation followed by sulfonation or direct substitution reactions using methyl sulfonic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact.

In terms of applications beyond traditional chemistry, 4'-(Methylsulfonyl)acetophenone has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds under thermal and chemical stress makes it suitable for high-performance materials used in aerospace and automotive industries.

The global demand for 4'-(Methylsulfonyl)acetophenone has been rising due to its expanding applications across multiple sectors. Market analysis indicates a steady growth trajectory, driven by increasing research activities and industrial adoption across developed and emerging economies.

In conclusion, 4'-(Methylsulfonyl)acetophenone, with its CAS number 10297-73-1, stands as a pivotal compound in modern organic chemistry. Its diverse applications and ongoing research promise continued innovation across various industries, solidifying its position as a key player in contemporary chemical science.